Cas no 2228575-66-2 (4-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidin-2-one)

• Product Name: 4-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidin-2-one
• CAS No: 2228575-66-2
• MF: C₇H₇F₆NO
• MW: 235.127002954483
• CID: 6264746
• PubChem ID: 165641855
• Update Time: 2025-05-23

4-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidin-2-one
• EN300-1940663
• 2228575-66-2

• Inchi： 1S/C7H7F6NO/c8-6(9,10)5(7(11,12)13)3-1-4(15)14-2-3/h3,5H,1-2H2,(H,14,15)
• InChI Key： JVJFJWHMNBQTIC-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C1CC(NC1)=O)(F)F

Computed Properties

• Exact Mass: 235.04318282g/mol
• Monoisotopic Mass: 235.04318282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidin-2-one

Introduction to 4-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidin-2-one (CAS No: 2228575-66-2)

4-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidin-2-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2228575-66-2, belongs to a class of molecules that incorporate fluorine atoms into their structure, which is a common strategy in drug design to enhance metabolic stability, binding affinity, and overall efficacy. The presence of the hexafluoropropan-2-yl moiety in its molecular framework imparts distinct electronic and steric characteristics, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 4-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidin-2-one involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the hexafluoropropan-2-yl group is particularly challenging due to the high electronegativity and reactivity of fluorine. Advanced synthetic methodologies, such as nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions, are often employed to achieve this transformation efficiently. The successful synthesis of this compound highlights the growing capabilities in fluorinated chemistry and underscores its importance in developing novel therapeutic agents.

Recent research has demonstrated that 4-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidin-2-one exhibits intriguing pharmacological properties that make it a valuable scaffold for drug discovery. Studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in critical cellular processes. For instance, preliminary investigations suggest that it may possess inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The fluorinated hexafluoropropan-2-yl group is believed to play a crucial role in modulating the binding affinity and selectivity of the compound towards its target proteins.

The structural features of 4-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidin-2-one also make it an attractive candidate for further derivatization to explore new chemical space. By modifying other parts of the molecule or introducing additional functional groups, researchers can generate a library of analogs with tailored properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for drug development. The versatility of this scaffold allows for rapid optimization and fine-tuning of pharmacokinetic and pharmacodynamic profiles.

In addition to its potential as a pharmacological agent, 4-(1,1,1,^3,3,3-hexafluoropropan-2-yl)pyrrolidin-2-one has applications in materials science and catalysis. The unique electronic properties conferred by the fluorine atoms can be exploited to design novel materials with enhanced thermal stability or optical characteristics. Furthermore, 4-( ))))))))>